Cas no 1859444-13-5 (1-Azetidineethanol, α-(fluoromethyl)-)

• Product Name: 1-Azetidineethanol, α-(fluoromethyl)-
• CAS No: 1859444-13-5
• MF: C₆H₁₂FNO
• MW: 133.16398525238
• CID: 5802734
• PubChem ID: 130909677
• Update Time: 2025-11-02

1-Azetidineethanol, α-(fluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Azetidineethanol, α-(fluoromethyl)-
• EN300-1652388
• 1859444-13-5
• 1-(Azetidin-1-yl)-3-fluoropropan-2-ol

• Inchi： 1S/C6H12FNO/c7-4-6(9)5-8-2-1-3-8/h6,9H,1-5H2
• InChI Key： WSVYMDBBBZQXCS-UHFFFAOYSA-N
• SMILES： C(N1CCC1)C(O)CF

Computed Properties

• Exact Mass: 133.090292168g/mol
• Monoisotopic Mass: 133.090292168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 85.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 23.5Ų

Experimental Properties

• Density: 1.114±0.06 g/cm3(Predicted)
• Boiling Point: 210.9±25.0 °C(Predicted)
• pka: 13.49±0.20(Predicted)

Additional information on 1-Azetidineethanol, α-(fluoromethyl)-

Comprehensive Guide to 1-Azetidineethanol, α-(fluoromethyl)- (CAS No. 1859444-13-5): Properties, Applications, and Market Insights

1-Azetidineethanol, α-(fluoromethyl)- (CAS No. 1859444-13-5) is a specialized fluorinated azetidine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of heterocyclic compounds, characterized by its unique four-membered azetidine ring and fluoromethyl substitution, which imparts distinct chemical and biological properties. Researchers are increasingly exploring its potential as a building block in drug discovery and material science due to its structural versatility.

The molecular structure of 1-Azetidineethanol, α-(fluoromethyl)- features both hydrophilic (ethanol) and hydrophobic (fluoromethyl) components, making it an interesting candidate for medicinal chemistry applications. Recent studies highlight its potential in developing bioactive molecules, particularly in the design of enzyme inhibitors and receptor modulators. The presence of fluorine atoms often enhances metabolic stability and membrane permeability, key factors in drug development strategies.

In the context of current pharmaceutical trends, this compound aligns with the growing demand for fluorinated small molecules. The pharmaceutical industry's focus on targeted therapies and precision medicine has created opportunities for novel heterocycles like 1-Azetidineethanol, α-(fluoromethyl)-. Its structural features make it particularly relevant for research in CNS drug development and anti-inflammatory agents, areas that dominate current drug discovery pipelines.

From a synthetic chemistry perspective, 1-Azetidineethanol, α-(fluoromethyl)- presents interesting challenges and opportunities. The strained azetidine ring offers unique reactivity patterns, while the fluoromethyl group introduces possibilities for further functionalization. Recent advances in fluorination techniques and ring-forming reactions have made this compound more accessible to researchers, contributing to its growing popularity in high-throughput screening libraries.

The agrochemical sector has also shown interest in fluorinated azetidine derivatives like this compound. With increasing emphasis on sustainable pest control and environmentally friendly solutions, researchers are investigating its potential as a precursor for novel crop protection agents. The fluorine moiety often enhances the biological activity and environmental persistence of agrochemicals, making it a valuable structural feature.

Market analysis indicates steady growth in demand for specialized fluorinated building blocks like 1-Azetidineethanol, α-(fluoromethyl)-. Pharmaceutical companies and contract research organizations are actively sourcing such compounds for their drug discovery programs. The compound's CAS number (1859444-13-5) serves as a unique identifier in chemical databases and patent literature, facilitating its tracking in scientific and commercial contexts.

Quality control and analytical characterization of 1-Azetidineethanol, α-(fluoromethyl)- typically involve advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound meets the stringent purity requirements for pharmaceutical applications. Storage recommendations generally suggest keeping the material in cool, dry conditions to maintain stability, with particular attention to moisture sensitivity due to its heterocyclic structure.

From a regulatory perspective, 1-Azetidineethanol, α-(fluoromethyl)- falls under standard chemical handling protocols. Researchers working with this compound should consult material safety data sheets and follow appropriate laboratory safety practices. The compound's growing importance in life sciences research has led to increased availability from specialty chemical suppliers, with various packaging options to suit different research scale requirements.

Future research directions for 1-Azetidineethanol, α-(fluoromethyl)- may explore its potential in bioconjugation chemistry and prodrug design. The compound's unique combination of structural features makes it a promising candidate for developing targeted drug delivery systems. Additionally, its applications in material science, particularly in the development of fluorinated polymers with specialized properties, represent another exciting avenue for investigation.

In conclusion, 1-Azetidineethanol, α-(fluoromethyl)- (CAS No. 1859444-13-5) represents a valuable addition to the toolkit of medicinal chemists and material scientists. Its unique structural features, combined with the growing importance of fluorinated compounds in various industries, ensure its continued relevance in scientific research. As synthetic methodologies advance and new applications emerge, this compound is poised to play an increasingly important role in innovative chemical solutions across multiple disciplines.